10.1039/D1CC02959B | Pillar[5]arene-based supramolecular photosensitizer for enhanced hypoxic-tumor therapeutic effectiveness†

Pillar[5]arene-based supramolecular photosensitizer for enhanced hypoxic-tumor therapeutic effectiveness†

Chemical Communications Pub Date: 2021-06-30 DOI: 10.1039/D1CC02959B

Abstract

A galactose-targeting supramolecular photosensitizer system DOX@GP5⊃NBSPD was constructed based on a host–guest inclusion complex. The supramolecular system could achieve efficient delivery of DOX/NBS and selective release under GSH stimulation. In vitro studies revealed that this supramolecular DOX/NBS co-delivery system exhibited high ROS production and excellent cancer cell damage capability in a hypoxic environment. This strategy can therefore achieve enhanced hypoxic-tumor therapeutic effectiveness by chemo-photodynamic combination.

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Journal Name：Chemical Communications

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